Cas no 1507613-43-5 (3-methyl-3-4-(propan-2-yloxy)phenylbutan-1-amine)

• Product Name: 3-methyl-3-4-(propan-2-yloxy)phenylbutan-1-amine
• CAS No: 1507613-43-5
• MF: C₁₄H₂₃NO
• MW: 221.338524103165
• CID: 6039700
• PubChem ID: 79830760
• Update Time: 2025-05-24

3-methyl-3-4-(propan-2-yloxy)phenylbutan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-methyl-3-4-(propan-2-yloxy)phenylbutan-1-amine
• EN300-1849451
• AKOS018389335
• 1507613-43-5
• 3-methyl-3-[4-(propan-2-yloxy)phenyl]butan-1-amine

• Inchi： 1S/C14H23NO/c1-11(2)16-13-7-5-12(6-8-13)14(3,4)9-10-15/h5-8,11H,9-10,15H2,1-4H3
• InChI Key： SKYZLANZBOZPRA-UHFFFAOYSA-N
• SMILES： O(C(C)C)C1C=CC(=CC=1)C(C)(C)CCN

Computed Properties

• Exact Mass: 221.177964357g/mol
• Monoisotopic Mass: 221.177964357g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 35.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on 3-methyl-3-4-(propan-2-yloxy)phenylbutan-1-amine

3-Methyl-3-(4-(Propan-2-Yloxy)Phenyl)Butan-1-Amine: A Comprehensive Overview

3-Methyl-3-(4-(Propan-2-Yloxy)Phenyl)Butan-1-Amine, also known by its CAS number 1507613-43-5, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development and material science.

The molecular structure of 3-Methyl-3-(4-(Propan-2-Yloxy)Phenyl)Butan-1-Amine is characterized by a butanamine backbone with a methyl group at the third carbon and a phenyl ring substituted with a propanol group at the para position. This arrangement imparts the compound with both hydrophobic and hydrophilic properties, making it versatile for various chemical reactions and biological interactions.

Recent studies have explored the synthesis of this compound through various methods, including nucleophilic substitution and reductive amination. Researchers have optimized these methods to enhance yield and purity, which are critical for its application in pharmaceuticals. The use of microwave-assisted synthesis has been particularly promising, reducing reaction times while maintaining product quality.

In terms of applications, 3-Methyl-3-(4-(Propan-2-Yloxy)Phenyl)Butan-1-Amine has shown potential as an intermediate in the synthesis of bioactive compounds. Its ability to form stable amide bonds makes it valuable in peptide synthesis and drug delivery systems. Additionally, its unique electronic properties have been leveraged in the development of novel materials for electronic applications.

Recent research has also focused on the pharmacokinetic properties of this compound. Studies indicate that it exhibits moderate solubility in aqueous solutions, which is advantageous for oral administration. However, further research is needed to fully understand its bioavailability and metabolic pathways.

The toxicity profile of 3-Methyl-3-(4-(Propan-2-Yloxy)Phenyl)Butan-1-Amine has been evaluated in preclinical models, revealing low acute toxicity. These findings suggest that it may be suitable for therapeutic applications with appropriate dosing regimens.

In conclusion, 3-Methyl-3-(4-(Propan-2-Yloxy)Phenyl)Butan-1-Amine represents a promising compound with diverse applications across multiple disciplines. Continued research into its synthesis, properties, and applications will undoubtedly unlock new opportunities for its utilization in both academic and industrial settings.